Cas no 896679-55-3 (5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 896679-55-3
• MF: C₁₉H₁₁ClN₄O₃S
• MW: 410.833641290665
• CID: 5948315
• PubChem ID: 7087636
• Update Time: 2025-06-11

5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• 5-chloro-2-nitro-N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide
• 5-chloro-2-nitro-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• 896679-55-3
• 5-chloro-2-nitro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• AKOS024597011
• F0694-0209

• Inchi： 1S/C19H11ClN4O3S/c20-12-6-7-16(24(26)27)14(10-12)17(25)22-13-4-1-3-11(9-13)18-23-15-5-2-8-21-19(15)28-18/h1-10H,(H,22,25)
• InChI Key： CEZKJSDJUFKNLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=CC=CC(C2=NC3=CC=CN=C3S2)=C1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 410.0240391g/mol
• Monoisotopic Mass: 410.0240391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Recent Advances in the Study of 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide (CAS: 896679-55-3)

The compound 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide (CAS: 896679-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide as a promising scaffold for drug development. The compound's unique structural features, including the thiazolopyridine moiety and the nitrobenzamide group, contribute to its ability to interact with specific biological targets. Researchers have identified its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, making it a candidate for further investigation in diseases such as cancer and autoimmune disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the synthesis and optimization of 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide derivatives were explored. The researchers employed a multi-step synthetic route to achieve high yields and purity, with a focus on improving the compound's pharmacokinetic properties. The study reported that modifications to the thiazolopyridine ring enhanced the compound's bioavailability and target specificity, paving the way for future preclinical studies.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound's mechanism of action was elucidated. Using X-ray crystallography and molecular docking simulations, the researchers demonstrated that 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide binds selectively to the ATP-binding site of a kinase implicated in tumor progression. This finding suggests its potential as a targeted therapy for certain cancers, with minimal off-target effects.

Despite these promising results, challenges remain in the development of 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide as a therapeutic agent. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed in future studies. Ongoing research is focusing on structural analogs and formulation strategies to overcome these limitations while retaining the compound's efficacy.

In conclusion, 5-chloro-2-nitro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide (CAS: 896679-55-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural properties and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be crucial in determining its therapeutic potential and eventual translation into clinical applications.